ethyl 2-{[(2,3-dimethylphenoxy)acetyl]amino}benzoate

• IUPAC Name: ethyl 2-[[2-(2,3-dimethylphenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C19H21NO4/c1-4-23-19(22)15-9-5-6-10-16(15)20-18(21)12-24-17-11-7-8-13(2)14(17)3/h5-11H,4,12H2,1-3H3,(H,20,21)
• InChI Key: ZPUBRNLLLLDWLL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)COC2=CC=CC(=C2C)C
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

Ethyl 2-{[(2,3-dimethylphenoxy)acetyl]amino}benzoate is a chemical compound with applications in synthetic chemistry, particularly in the synthesis of heterocyclic systems. It's involved in producing various biologically active molecules.

Synthesis Analysis

• Synthesis involves multiple steps, starting from corresponding acetoacetic esters. This process yields various heterocyclic systems, indicating the compound's versatility in organic synthesis (Selič et al., 1997).

Molecular Structure Analysis

• Detailed structural analysis through spectroscopic methods like FT-IR, Raman, NMR, and X-ray diffraction provides insights into the molecular configuration and interactions within the compound (Koca et al., 2014).

Scientific Research Applications

Synthesis of Heterocyclic Systems

Research has explored the use of related compounds in the synthesis of heterocyclic systems. For instance, derivatives of ethyl 2-{[(2,3-dimethylphenoxy)acetyl]amino}benzoate have been utilized in preparing N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and other complex heterocyclic structures (Lovro Selič, S. Grdadolnik, B. Stanovnik, 1997). These syntheses offer pathways to new compounds with potential biological activities.

Biological Activity and Antimicrobial Agents

Another study focused on the synthesis of 2-[(2, 3-dimethyl phenyl) amino]benzonamide azetidine-2-ones, highlighting the process from ethyl 2-{[(2,3-dimethylphenoxy)acetyl]amino}benzoate to various biologically active compounds. This research delineates the steps towards creating compounds with potential applications in medicine, especially as antimicrobial agents (Kashinath Noubade et al., 2009).

Vibrational Spectroscopy and Pharmaceutical Applications

A comprehensive vibrational spectroscopy study on a closely related molecule, Ethyl 2-(4-Benzoyl-2,5- Dimethylphenoxy) Acetate, was conducted to understand its pharmaceutical applications better. The study employed FT-IR and FT-Raman analyses, supplemented by DFT computations, to elucidate the molecule's electronic structure, charge transfer capabilities, and molecular interactions, indicating its potential in pharmaceutical activities (M. Amalanathan et al., 2015).